Cas no 99136-09-1 (Phosphonic acid, 1,4-phenylenebis-, tetrakis(trimethylsilyl) ester)

• Product name: Phosphonic acid, 1,4-phenylenebis-, tetrakis(trimethylsilyl) ester
• CAS No: 99136-09-1
• MF: C₁₈H₄₀O₆P₂Si₄
• MW: 526.796131134033
• CID: 4380009

Phosphonic acid, 1,4-phenylenebis-, tetrakis(trimethylsilyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, 1,4-phenylenebis-, tetrakis(trimethylsilyl) ester

• Inchi： 1S/C18H40O6P2Si4/c1-27(2,3)21-25(19,22-28(4,5)6)17-13-15-18(16-14-17)26(20,23-29(7,8)9)24-30(10,11)12/h13-16H,1-12H3
• InChI Key： WEEJBOCFLZYWIX-UHFFFAOYSA-N
• SMILES： C1(P(=O)(O[Si](C)(C)C)O[Si](C)(C)C)=CC=C(P(=O)(O[Si](C)(C)C)O[Si](C)(C)C)C=C1

Experimental Properties

• Density: 1.04±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 450.9±55.0 °C(Predicted)